Cas no 1521691-29-1 (2-aminofuro3,2-bpyridine-3-carboxylic acid)

• Product Name: 2-aminofuro3,2-bpyridine-3-carboxylic acid
• CAS No: 1521691-29-1
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD30697522
• CID: 5219624
• PubChem ID: 82599654
• Update Time: 2025-06-11

2-aminofuro3,2-bpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]pyridine-3-carboxylic acid, 2-amino-
• 2-aminofuro3,2-bpyridine-3-carboxylic acid

• MDL： MFCD30697522
• Inchi： 1S/C8H6N2O3/c9-7-5(8(11)12)6-4(13-7)2-1-3-10-6/h1-3H,9H2,(H,11,12)
• InChI Key： RLKLBDRAYDTHMQ-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)=C(N)OC1=CC=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on 2-aminofuro3,2-bpyridine-3-carboxylic acid

Recent Advances in the Study of 2-Aminofuro[3,2-b]pyridine-3-carboxylic Acid (CAS: 1521691-29-1) and Its Applications in Chemical Biology and Medicine

The compound 2-aminofuro[3,2-b]pyridine-3-carboxylic acid (CAS: 1521691-29-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused furan and pyridine ring system, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the development of kinase inhibitors, antimicrobial agents, and other pharmacologically relevant compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-aminofuro[3,2-b]pyridine-3-carboxylic acid derivatives as selective inhibitors of protein kinases involved in cancer signaling pathways. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar potency against specific kinase targets while maintaining favorable pharmacokinetic properties. These findings highlight the compound's potential as a lead structure for anticancer drug development.

In the realm of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that novel analogs derived from 2-aminofuro[3,2-b]pyridine-3-carboxylic acid exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, offering a promising alternative to conventional antibiotics.

The synthetic accessibility of 2-aminofuro[3,2-b]pyridine-3-carboxylic acid has also been improved through recent methodological advances. A 2024 Nature Protocols publication detailed an efficient, scalable synthesis route using continuous flow chemistry, which reduces reaction times from hours to minutes while improving yields and purity. This technological breakthrough addresses previous challenges in large-scale production and facilitates further exploration of the compound's medicinal potential.

Emerging applications in chemical biology have revealed that 2-aminofuro[3,2-b]pyridine-3-carboxylic acid derivatives can serve as fluorescent probes for cellular imaging. A study in Chemical Science (2023) demonstrated that certain structurally modified versions of the compound exhibit tunable fluorescence properties, enabling real-time visualization of intracellular processes with high spatial and temporal resolution. This dual functionality as both a pharmacophore and imaging agent opens new possibilities for theranostic applications.

Despite these promising developments, challenges remain in the clinical translation of 2-aminofuro[3,2-b]pyridine-3-carboxylic acid-based therapeutics. Current research efforts are focused on optimizing the compound's metabolic stability and tissue distribution profiles while minimizing off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to advance the most promising candidates through preclinical development.

The growing body of research surrounding 2-aminofuro[3,2-b]pyridine-3-carboxylic acid (CAS: 1521691-29-1) underscores its importance as a privileged scaffold in medicinal chemistry. Its structural versatility, combined with recent synthetic and analytical advancements, positions this compound as a valuable tool for drug discovery and chemical biology research. Future studies will likely explore its potential in additional therapeutic areas, including neurodegenerative diseases and autoimmune disorders, further expanding its impact on biomedical science.